Cas no 133886-43-8 (2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one)

2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one is a bicyclic heterocyclic compound featuring a fused cyclopentane-pyrrolidone core with a tosyl protecting group. This structure is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of pharmacologically active molecules, particularly those targeting central nervous system disorders. The tosyl group enhances stability and facilitates further functionalization, while the rigid bicyclic framework offers stereochemical control in downstream reactions. Its well-defined reactivity profile makes it suitable for use in asymmetric synthesis and medicinal chemistry applications, where precise molecular architecture is critical. The compound is typically handled under inert conditions to preserve its integrity.
2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one structure
133886-43-8 structure
Product Name:2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one
CAS No:133886-43-8
MF:C14H15NO3S
MW:277.338802576065
CID:1026150
PubChem ID:9838502
Update Time:2025-06-08

2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one
    • 2-(4-methylphenyl)sulfonyl-1,3,6,6a-tetrahydrocyclopenta[c]pyrrol-5-one
    • ZBHRQYUKMBPPAE-UHFFFAOYSA-N
    • 133886-43-8
    • SCHEMBL6771459
    • AKOS004902836
    • 2,3,3a,4-Tetrahydro-2-[(4-methylphenyl)sulfonyl]-cyclopenta[c]pyrrol-5(1H)-one
    • DTXSID90431642
    • Inchi: 1S/C14H15NO3S/c1-10-2-4-14(5-3-10)19(17,18)15-8-11-6-13(16)7-12(11)9-15/h2-6,12H,7-9H2,1H3
    • InChI Key: ZBHRQYUKMBPPAE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC2=CC(CC2C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 277.07726451g/mol
  • Monoisotopic Mass: 277.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 62.83000
  • LogP: 2.53340

2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on 2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one

2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one

2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one is a complex organic compound with the CAS number 133886-43-8. This compound belongs to the class of bicyclic compounds and is characterized by its unique structure, which includes a fused cyclopentane and pyrrole ring system. The presence of a tosyl group (tosyloxy group) at the 2-position of the molecule adds to its functional complexity and reactivity.

The synthesis of 2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient pathways for constructing such bicyclic systems. For instance, researchers have employed ring-closing metathesis and tandem cyclization strategies to assemble this compound with high precision. These methods not only enhance the yield but also improve the stereochemical control during synthesis.

One of the key features of this compound is its bicyclic structure, which imparts unique electronic and steric properties. The tosyl group plays a crucial role in modulating the reactivity of the molecule. It acts as an excellent leaving group in substitution reactions and can be readily replaced by other nucleophiles under appropriate conditions. This makes 2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential applications of this compound in drug discovery and development. Its bicyclic framework provides a platform for designing bioactive molecules with specific pharmacological properties. For example, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in metabolic disorders and cancer progression.

The physical properties of 2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one, such as its melting point and solubility characteristics, are critical for its use in various chemical processes. Researchers have reported that this compound exhibits moderate solubility in common organic solvents like dichloromethane and THF but is poorly soluble in water. Its stability under different reaction conditions has also been thoroughly investigated to optimize its utility in synthetic protocols.

In terms of spectroscopic analysis, NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) techniques have been instrumental in confirming the structure and purity of this compound. Advanced computational methods have also been employed to study its electronic structure and reactivity at a molecular level.

Looking ahead, ongoing research is focused on expanding the functionalization options for 2-Tosyl-2,3,3a,4-tetrahydrocyclopenta[c]pyrrol-5(1H)-one to create novel derivatives with enhanced biological activity. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this versatile compound.

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